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Compound of Interest

Compound Name: SGC-iMLLT

Cat. No.: B1193507

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing SGC-iMLLT, a potent and

selective chemical probe, to validate MLLT1 (ENL) and MLLT3 (AF9) as therapeutic targets.

The included protocols offer detailed methodologies for key experiments to assess the cellular

engagement and downstream pharmacological effects of inhibiting the MLLT1/3-histone

interaction.

Introduction to SGC-iMLLT
SGC-iMLLT is a first-in-class chemical probe that competitively inhibits the interaction between

the YEATS domain of MLLT1 and MLLT3 and acetylated histone tails.[1][2] This interaction is

crucial for the recruitment of transcription elongation machinery to specific gene loci, and its

dysregulation is implicated in various cancers, particularly acute myeloid leukemia (AML).[1][2]

SGC-iMLLT, along with its less active enantiomer SGC-iMLLT-N, serves as a valuable tool for

elucidating the biological functions of MLLT1/3 and for validating their potential as drug targets.

Quantitative Data Summary
The following tables summarize the key in vitro and cellular activities of SGC-iMLLT.
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Table 1: In Vitro Binding Affinity and Potency of SGC-iMLLT

Target Assay Value Reference

MLLT1 YEATS

Domain
IC50 0.26 µM [3]

MLLT1 YEATS

Domain
Kd 0.129 µM [3]

MLLT3 YEATS

Domain
Kd 0.077 µM [3]

MLLT3-Histone H3.3

Interaction
IC50 (Reporter Assay) 400 nM [4]

Table 2: Selectivity Profile of SGC-iMLLT

Target Family Specific Targets Activity Reference

YEATS Domains YEATS2, YEATS4 IC50 > 10 µM [4]

Bromodomains Panel of 48
No significant

inhibition at 50 µM
[4]

Table 3: Cellular Activity of SGC-iMLLT in Leukemia Cell Lines

Cell Line Assay Effect Concentration Reference

MV-4-11 Gene Expression

Decreased MYC

and DDN

expression

1 µM [4]

MOLM-13, MV4-

11

Cellular Target

Engagement

Submicromolar

activity confirmed
Not specified [1]

Signaling Pathway and Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1193507/docs?utm_src=pdf-body#application-notes-and-protocols-for-mllt1-3-target-validation-using-sgc-imllt
https://www.medchemexpress.com/sgc-imllt.html
https://www.medchemexpress.com/sgc-imllt.html
https://www.medchemexpress.com/sgc-imllt.html
https://www.caymanchem.com/product/28113/sgc-imllt
https://www.benchchem.com/product/b1193507/docs?utm_src=pdf-body#application-notes-and-protocols-for-mllt1-3-target-validation-using-sgc-imllt
https://www.caymanchem.com/product/28113/sgc-imllt
https://www.caymanchem.com/product/28113/sgc-imllt
https://www.benchchem.com/product/b1193507/docs?utm_src=pdf-body#application-notes-and-protocols-for-mllt1-3-target-validation-using-sgc-imllt
https://www.caymanchem.com/product/28113/sgc-imllt
https://pmc.ncbi.nlm.nih.gov/articles/PMC6348381/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the mechanism of action of SGC-iMLLT and the general

workflow for MLLT1/3 target validation experiments.
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Caption: Mechanism of SGC-iMLLT in inhibiting MLLT1/3 function.
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MLLT1/3 Target Validation Workflow

Experimental Workflow
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Caption: Workflow for MLLT1/3 target validation experiments.

Experimental Protocols
Cellular Thermal Shift Assay (CETSA) for MLLT1/3 Target
Engagement
CETSA is a biophysical assay to verify the direct binding of a compound to its target protein in

a cellular context. Ligand binding stabilizes the target protein, leading to a higher melting

temperature.

Materials:

Leukemia cell lines (e.g., MV-4-11, OCI-AML-2)

SGC-iMLLT and SGC-iMLLT-N (negative control)

Complete cell culture medium

Phosphate-buffered saline (PBS) with protease inhibitors
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Lysis buffer (e.g., RIPA buffer with protease inhibitors)

Primary antibody against MLLT1 (e.g., Cell Signaling Technology #14893)[5]

HRP-conjugated secondary antibody

Chemiluminescent substrate

PCR tubes and thermal cycler

SDS-PAGE and Western blot equipment

Protocol:

Cell Treatment:

Culture cells to a density of 1-2 x 10^6 cells/mL.

Treat cells with varying concentrations of SGC-iMLLT (e.g., 0.1 to 10 µM) and a fixed high

concentration of SGC-iMLLT-N (e.g., 10 µM) or DMSO as a vehicle control. Incubate for

1-2 hours at 37°C.

Heat Shock:

Aliquot the cell suspensions into PCR tubes.

Heat the tubes at a range of temperatures (e.g., 40°C to 65°C) for 3 minutes in a thermal

cycler, followed by cooling at 4°C for 3 minutes. Include a non-heated control (37°C).

Cell Lysis and Protein Extraction:

Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the

aggregated proteins.

Carefully collect the supernatant containing the soluble protein fraction.

Western Blot Analysis:
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Determine the protein concentration of the soluble fractions.

Perform SDS-PAGE and Western blotting using a primary antibody against MLLT1.

Quantify the band intensities and plot the percentage of soluble MLLT1 as a function of

temperature for each treatment condition. A rightward shift in the melting curve for SGC-
iMLLT-treated cells indicates target engagement.

Chromatin Immunoprecipitation (ChIP-seq) for MLLT1/3
Genomic Localization
ChIP-seq is used to identify the genome-wide binding sites of MLLT1/3 and to assess how

these are affected by SGC-iMLLT treatment.

Materials:

Leukemia cell lines

SGC-iMLLT and DMSO

Formaldehyde (37%)

Glycine

Cell lysis and nuclear lysis buffers

Sonication equipment

ChIP-grade antibody against MLLT1 (e.g., Cell Signaling Technology #14893)[5]

Protein A/G magnetic beads

Wash buffers (low salt, high salt, LiCl)

Elution buffer

RNase A and Proteinase K
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DNA purification kit

Reagents for NGS library preparation

Protocol:

Cell Treatment and Cross-linking:

Treat cells with SGC-iMLLT (e.g., 1 µM) or DMSO for 4-6 hours.

Cross-link proteins to DNA by adding formaldehyde to a final concentration of 1% and

incubating for 10 minutes at room temperature.

Quench the reaction with glycine.

Chromatin Preparation:

Lyse the cells and isolate the nuclei.

Resuspend the nuclei in a sonication buffer and shear the chromatin to an average size of

200-500 bp using a sonicator.

Immunoprecipitation:

Incubate the sheared chromatin with a ChIP-grade MLLT1 antibody overnight at 4°C.

Add Protein A/G magnetic beads to pull down the antibody-chromatin complexes.

Wash the beads with a series of wash buffers to remove non-specific binding.

Elution and Reverse Cross-linking:

Elute the chromatin from the beads.

Reverse the cross-links by incubating at 65°C overnight with the addition of NaCl.

Treat with RNase A and Proteinase K to remove RNA and protein.

DNA Purification and Library Preparation:
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Purify the DNA using a DNA purification kit.

Prepare a sequencing library from the purified ChIP DNA and an input control sample.

Perform high-throughput sequencing.

Data Analysis:

Align the sequencing reads to the reference genome.

Use peak calling algorithms to identify MLLT1 binding sites.

Compare the peak profiles between SGC-iMLLT-treated and DMSO-treated samples to

identify differential binding.

Gene Expression Analysis by RT-qPCR
RT-qPCR is used to measure the changes in the expression of MLLT1/3 target genes following

treatment with SGC-iMLLT.

Materials:

Leukemia cell lines

SGC-iMLLT and DMSO

RNA extraction kit

cDNA synthesis kit

SYBR Green qPCR master mix

qPCR instrument

Primers for target genes (e.g., MYC, BCL2) and a housekeeping gene (e.g., GAPDH, ACTB)

Table 4: Example Primer Sequences for Human Genes
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Gene
Forward Primer (5'
to 3')

Reverse Primer (5'
to 3')

Reference

MYC
CCTCCACTCGGAAG

GACTATC

TGTTCGCCTCTTGA

CATTCTC
[6]

BCL2
GTGGATGACTGAGT

ACCTGAACC

AGACAGCCAGGAG

AAATCAAAC
[6]

MLLT1
TGGTAATGCCCGAA

GGAGCAGA

TTGCTGCTCTCCTT

GTTGGCGT
[7]

ACTB
CCTGGCACCCAGCA

CAAT

GGGCCGGACTCGT

CATAC
[6]

Protocol:

Cell Treatment and RNA Extraction:

Treat cells with SGC-iMLLT (e.g., 1 µM) or DMSO for 24-48 hours.

Extract total RNA from the cells using an RNA extraction kit.

cDNA Synthesis:

Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

qPCR:

Set up qPCR reactions using SYBR Green master mix, cDNA, and gene-specific primers.

Run the qPCR reactions on a real-time PCR instrument. A typical cycling protocol is: 95°C

for 10 min, followed by 40 cycles of 95°C for 15 sec and 60°C for 1 min.

Data Analysis:

Calculate the relative gene expression using the 2^-ΔΔCt method, normalizing the

expression of the target genes to the housekeeping gene.
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Compare the gene expression levels between SGC-iMLLT-treated and DMSO-treated

samples.

Conclusion
These application notes and protocols provide a framework for the robust validation of MLLT1/3

as therapeutic targets using the chemical probe SGC-iMLLT. By confirming target engagement

and elucidating the downstream molecular consequences of MLLT1/3 inhibition, researchers

can build a strong foundation for further drug development efforts targeting this important

epigenetic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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